Cas no 213978-61-1 ((R)-4-(4-Methoxybenzyloxy)-1,2-butanediol)

(R)-4-(4-Methoxybenzyloxy)-1,2-butanediol is a chiral diol derivative featuring a 4-methoxybenzyl ether group. Its stereospecific (R)-configuration makes it valuable for asymmetric synthesis and chiral auxiliary applications in pharmaceutical and fine chemical research. The compound’s ether linkage and hydroxyl groups provide versatile reactivity, enabling selective functionalization for complex molecule construction. Its stability under mild conditions and compatibility with common protecting group strategies enhance its utility in multistep syntheses. The methoxybenzyl (PMB) group offers orthogonal protection for alcohols, facilitating controlled deprotection in sensitive intermediates. This compound is particularly useful in the preparation of enantiomerically pure targets, contributing to efficient stereocontrol in synthetic routes.
(R)-4-(4-Methoxybenzyloxy)-1,2-butanediol structure
213978-61-1 structure
Product Name:(R)-4-(4-Methoxybenzyloxy)-1,2-butanediol
CAS No:213978-61-1
MF:C12H18O4
MW:226.268924236298
MDL:MFCD11110643
CID:242781
PubChem ID:87560624
Update Time:2025-06-07

(R)-4-(4-Methoxybenzyloxy)-1,2-butanediol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Butanediol,4-[(4-methoxyphenyl)methoxy]-, (2R)-
    • (R)-4-(4-Methoxybenzyloxy)-1,2-butanediol
    • (2R)-4-[(4-methoxyphenyl)methoxy]butane-1,2-diol
    • M1788
    • T72076
    • DTXSID00659810
    • CS-0449735
    • AKOS015852088
    • (2R)-4-[(4-methoxyphenyl)methoxy]butane-1, 2-diol
    • J-014029
    • (R)-4-((4-Methoxybenzyl)oxy)butane-1,2-diol
    • MFCD11110643
    • 213978-61-1
    • DB-223435
    • YRHIJTKHDXQBLC-LLVKDONJSA-N
    • MDL: MFCD11110643
    • Inchi: 1S/C12H18O4/c1-15-12-4-2-10(3-5-12)9-16-7-6-11(14)8-13/h2-5,11,13-14H,6-9H2,1H3/t11-/m1/s1
    • InChI Key: YRHIJTKHDXQBLC-LLVKDONJSA-N
    • SMILES: O(CC1C=CC(=CC=1)OC)CC[C@H](CO)O

Computed Properties

  • Exact Mass: 226.12100
  • Monoisotopic Mass: 226.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 58.9

Experimental Properties

  • Color/Form: No date available
  • Density: 1.146
  • Melting Point: No date available
  • Boiling Point: 402.297°C at 760 mmHg
  • Flash Point: 197.102°C
  • Refractive Index: -8 ° (C=1, CHCl3)
  • PSA: 58.92000
  • LogP: 0.95510
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

(R)-4-(4-Methoxybenzyloxy)-1,2-butanediol Security Information

(R)-4-(4-Methoxybenzyloxy)-1,2-butanediol Customs Data

  • HS CODE:2909499000
  • Customs Data:

    China Customs Code:

    2909499000

    Overview:

    2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

(R)-4-(4-Methoxybenzyloxy)-1,2-butanediol Pricemore >>

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abcr
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(R)-4-(4-Methoxybenzyloxy)-1,2-butanediol; .
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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